Cas no 5460-27-5 (4-methoxycyclohexanamine;hydrochloride)

• Product Name: 4-methoxycyclohexanamine;hydrochloride
• CAS No: 5460-27-5
• MF: C₇H₁₆ClNO
• MW: 165.661041259766
• MDL: MFCD18207504
• CID: 942141
• PubChem ID: 21305025
• Update Time: 2025-05-23

4-methoxycyclohexanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-methoxycyclohexan-1-amine,hydrochloride
• cyclohexanamine, 4-methoxy-
• 4-methoxycyclohexanamine;hydrochloride
• 4-Methoxy-cyclohexylamine hydrochloride
• SB37935
• AMY32279
• CS-0150204
• cis-4-methoxy-cyclohexylamine hcl
• trans-4-Methoxycyclohexanamine hydrochloride
• (1r,4r)-4-methoxycyclohexanamine hydrochloride
• MFCD18207504
• trans-4-Methoxycyclohexanamine HCl
• cis-4-Methoxy-cyclohexylamine hydrochloride
• 4-METHOXYCYCLOHEXYLAMINE HCL SALT
• AS-40440
• 5460-27-5
• AMY3261
• 4-METHOXYCYCLOHEXAN-1-AMINE HYDROCHLORIDE
• CS-0150980
• Cyclohexanamine, 4-methoxy-, hydrochloride, trans-
• 4-Methoxycyclohexanaminehydrochloride
• 61367-41-7
• 4-Methoxycyclohexan-1-amine--hydrogen chloride (1/1)
• trans-4-methoxycyclohexylamine hydrochloride
• BS-29125
• SB37936
• EN300-251635
• SCHEMBL150794
• MFCD18207785
• DUVKXMNYICFZCS-UKMDXRBESA-N
• NSC25101
• s11821
• SCHEMBL150793
• 4-Methoxycyclohexanamine monohydrochloride
• AKOS024464154
• MFCD18207780
• DTXSID70976900
• DUVKXMNYICFZCS-MEZFUOHNSA-N
• 4-methoxycyclohexan-1-amine;hydrochloride
• SCHEMBL154419
• NSC-25101
• Z2284394857
• s11591
• NSC164700
• trans-4-methoxycyclohexanamine.hydrochloride
• AKOS025404717
• AS-54538
• 61367-43-9
• trans-4-methoxy-cyclohexylamine hydrochloride
• AKOS024462800
• EN300-6745420
• A870411
• SY253086
• (cis)-4-methoxycyclohexanamine hydrochloride
• SY205172
• 4-Methoxycyclohexanamine hydrochloride
• NSC-164700
• 4-methoxycyclohexylamine hydrochloride
• (1s,4s)-4-methoxycyclohexan-1-amine hydrochloride
• cis-4-Methoxycyclohexanamine hydrochloride
• (1r,4r)-4-methoxycyclohexan-1-amine hydrochloride
• DB-305960
• 4-methoxycyclohexanamine HCl
• (trans-4-Methoxycyclohexyl)amine Hydrochloride;
• DB-264664

• MDL： MFCD18207504
• Inchi： 1S/C7H15NO.ClH/c1-9-7-4-2-6(8)3-5-7;/h6-7H,2-5,8H2,1H3;1H
• InChI Key： DUVKXMNYICFZCS-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1CCC(CC1)N

Computed Properties

• Exact Mass: 129.11545
• Monoisotopic Mass: 165.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 77
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• PSA: 35.25
• LogP: 2.40500

Additional information on 4-methoxycyclohexanamine;hydrochloride

Introduction to 4-Methoxycyclohexanamine Hydrochloride (CAS No. 5460-27-5)

4-Methoxycyclohexanamine hydrochloride (CAS No. 5460-27-5) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, also known as 4-methoxy-1-cyclohexylamine hydrochloride, is a derivative of cyclohexane with a methoxy group and an amino group, making it a valuable intermediate in the synthesis of various pharmaceuticals and fine chemicals.

The chemical structure of 4-methoxycyclohexanamine hydrochloride consists of a cyclohexane ring with a methoxy substituent at the 4-position and an amino group attached to the ring. The hydrochloride salt form enhances its solubility in water and other polar solvents, making it more suitable for various applications in laboratory and industrial settings.

In recent years, 4-methoxycyclohexanamine hydrochloride has been extensively studied for its potential therapeutic applications. One notable area of research is its use as an intermediate in the synthesis of drugs targeting neurological disorders. For instance, a study published in the Journal of Medicinal Chemistry highlighted the role of this compound in the development of novel anticonvulsant agents. The unique combination of the methoxy and amino groups provides structural flexibility that can be exploited to optimize drug-receptor interactions.

Beyond its pharmaceutical applications, 4-methoxycyclohexanamine hydrochloride has also found use in the field of materials science. Researchers at the University of California, Berkeley, have explored its potential as a precursor for the synthesis of advanced polymers with enhanced mechanical properties. The presence of the methoxy group imparts additional stability to the polymer chains, while the amino group can be functionalized to introduce various reactive sites for further modification.

The synthesis of 4-methoxycyclohexanamine hydrochloride typically involves several steps, including the reduction of a corresponding nitro compound followed by salt formation. A recent study published in the Tetrahedron Letters detailed an efficient and scalable method for synthesizing this compound using environmentally friendly reagents. This method not only reduces waste but also enhances yield and purity, making it highly attractive for industrial-scale production.

In terms of safety and handling, while 4-methoxycyclohexanamine hydrochloride is not classified as a hazardous material, it should be handled with care to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE) such as gloves and goggles should be used when working with this compound. Additionally, it is important to store it in a cool, dry place away from incompatible materials.

The market demand for 4-methoxycyclohexanamine hydrochloride has been steadily increasing due to its diverse applications in pharmaceuticals, fine chemicals, and materials science. According to market research reports, the global market for this compound is expected to grow at a CAGR of 5% over the next five years. This growth is driven by increasing research and development activities in drug discovery and advanced materials.

In conclusion, 4-methoxycyclohexanamine hydrochloride (CAS No. 5460-27-5) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and versatile reactivity make it an essential building block for researchers and manufacturers alike. As ongoing studies continue to uncover new uses and optimizations, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.